3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid
Description
“3-Methyl-4-(4-trifluoromethoxyphenyl)benzoic acid” is a chemical compound with the CAS Number: 1261560-31-9. It has a linear formula of C15H11F3O3 . The IUPAC name for this compound is 2-methyl-4’-(trifluoromethoxy)[1,1’-biphenyl]-4-carboxylic acid .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C15H11F3O3/c1-9-8-11(14(19)20)4-7-13(9)10-2-5-12(6-3-10)21-15(16,17)18/h2-8H,1H3,(H,19,20) . This indicates the arrangement of atoms and their connectivity.Scientific Research Applications
Development of Novel Probes for Reactive Oxygen Species Detection
Research conducted by Setsukinai et al. (2003) led to the development of novel fluorescence probes that can selectively detect highly reactive oxygen species (hROS) such as hydroxyl radicals and reactive intermediates of peroxidase. These probes, designed for differentiating hROS from other reactive oxygen species, showcase the potential utility of benzoic acid derivatives in creating sensitive and selective tools for biological and chemical applications, including the study of oxidative stress and inflammatory processes (Setsukinai et al., 2003).
Synthesis of Radiotracers for Alzheimer's Disease Imaging
Gao et al. (2018) synthesized carbon-11-labeled casein kinase 1 (CK1) inhibitors, indicating the application of substituted benzoic acid compounds in developing potential PET radiotracers for imaging Alzheimer's disease. This research highlights the role of these compounds in advancing diagnostic tools for neurodegenerative diseases, providing a foundation for better understanding and monitoring of Alzheimer's progression (Gao et al., 2018).
Creation of Materials with Special Properties
Beginn et al. (2000) explored the synthesis of liquid crystalline benzoate derivatives, demonstrating how these compounds form lyotropic columnar phases and supramolecular organogels. Such materials have potential applications in creating responsive or adaptive materials, highlighting the versatility of benzoic acid derivatives in material science (Beginn et al., 2000).
Anti-Inflammatory Constituents from Natural Sources
Research by Chen et al. (2008) on Melicope semecarpifolia identified new benzoic acid derivatives with potent anti-inflammatory properties. These findings underscore the significance of such compounds in discovering new therapeutic agents for treating inflammation-related conditions (Chen et al., 2008).
Properties
IUPAC Name |
3-methyl-4-[4-(trifluoromethoxy)phenyl]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F3O3/c1-9-8-11(14(19)20)4-7-13(9)10-2-5-12(6-3-10)21-15(16,17)18/h2-8H,1H3,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCLFYAGZIUYKHS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)O)C2=CC=C(C=C2)OC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50691785 |
Source
|
| Record name | 2-Methyl-4'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50691785 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1261560-31-9 |
Source
|
| Record name | 2-Methyl-4'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50691785 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
